Cas no 2228088-98-8 (methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate
• CAS No: 2228088-98-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5800842
• PubChem ID: 165658280
• Update Time: 2025-06-20

methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate
• EN300-1790139
• 2228088-98-8
• methyl 2-amino-2-[1-(1H-pyrrol-3-yl)cyclopropyl]acetate

• Inchi： 1S/C10H14N2O2/c1-14-9(13)8(11)10(3-4-10)7-2-5-12-6-7/h2,5-6,8,12H,3-4,11H2,1H3
• InChI Key： BEIVKXWZMTZZTA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CNC=2)CC1)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(1H-Pyrrol-3-yl)cyclopropylacetate (CAS No. 2228088-98-8): An Overview

Methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate (CAS No. 2228088-98-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of an amino group, a cyclopropyl ring, and a pyrrole moiety in its structure makes it a valuable candidate for further investigation.

The chemical structure of methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate is noteworthy for its intricate arrangement of functional groups. The cyclopropyl ring, known for its strain and reactivity, is attached to a pyrrole ring, which is a five-membered aromatic heterocycle with unique electronic properties. The presence of an amino group further enhances the compound's reactivity and potential for forming hydrogen bonds, making it an interesting target for drug design and synthesis.

Recent studies have explored the biological activities of methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic drugs. Preliminary data suggest that this compound may interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings highlight its potential as a therapeutic agent for inflammatory diseases.

The synthesis of methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate has also been the subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One common approach involves the reaction of a cyclopropyl derivative with a pyrrole-containing reagent, followed by the introduction of the amino group through nucleophilic substitution or other methods. The choice of synthetic strategy depends on factors such as cost, scalability, and environmental impact.

Pharmacokinetic studies have provided valuable insights into the behavior of methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate in biological systems. These studies have examined parameters such as absorption, distribution, metabolism, and excretion (ADME). Results indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Ongoing research aims to further elucidate the mechanisms of action and optimize dosing regimens for maximum therapeutic benefit.

In conclusion, methyl 2-amino-2-1-(1H-pyrrol-3-yl)cyclopropylacetate (CAS No. 2228088-98-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover additional uses and optimize its potential benefits for human health.